6-(Ethoxycarbonyl)pyridazine-3-carboxylic acid
Overview
Description
6-(Ethoxycarbonyl)pyridazine-3-carboxylic acid is a chemical compound with the molecular formula C8H8N2O4 . It has a molecular weight of 196.16 . The IUPAC name for this compound is 6-(ethoxycarbonyl)-3-pyridazinecarboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2O4/c1-2-14-8(13)6-4-3-5(7(11)12)9-10-6/h3-4H,2H2,1H3,(H,11,12) . This indicates the presence of 8 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 4 oxygen atoms in the molecule .Physical and Chemical Properties Analysis
This compound is stored at refrigerated temperatures .Scientific Research Applications
Organic Synthesis and Chemical Properties
6-(Ethoxycarbonyl)pyridazine-3-carboxylic acid derivatives are pivotal in the synthesis of complex organic compounds. For instance, they serve as starting materials or intermediates in the synthesis of thieno[2,3-c]pyridazines, exhibiting antibacterial activities. The versatility of these compounds is demonstrated through various reactions, including cyclocondensation and hydrazinolysis, leading to a wide array of heterocyclic compounds (Al-Kamali et al., 2014; Şener et al., 2004; Şener et al., 2007). These synthetic pathways underscore the compound's utility in accessing pharmacologically relevant frameworks and exploring the chemical space of bioactive molecules.
Novel Compound Synthesis
The compound has facilitated the creation of novel chemical entities, such as 6-amino-5-hydroxypyridazin-3(2H)-ones, highlighting its role in the development of new synthetic methodologies (Dragovich et al., 2008). This application is crucial for drug discovery and the expansion of chemical libraries with potential therapeutic candidates.
Antimicrobial Activity
Research into the antimicrobial properties of derivatives synthesized from this compound has yielded compounds with promising antibacterial activities. Such studies are essential for identifying new antimicrobial agents in response to the growing challenge of antibiotic resistance (Deeb et al., 2004).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-ethoxycarbonylpyridazine-3-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4/c1-2-14-8(13)6-4-3-5(7(11)12)9-10-6/h3-4H,2H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAKGODNDDOWLEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(C=C1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.